Cas no 873076-11-0 (4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide)

4-Methoxy-N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide is a synthetic organic compound featuring a thiazole core substituted with a 3-methylphenyl group and an ethyl linker to a 4-methoxybenzamide moiety. This structure suggests potential utility in pharmaceutical or agrochemical research due to its heterocyclic framework, which is often associated with bioactivity. The methoxy and methyl substituents may enhance solubility and metabolic stability, while the thiazole ring could contribute to binding affinity in target interactions. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies or as a scaffold in medicinal chemistry. The compound’s purity and stability under standard conditions support its use in rigorous experimental applications.
4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide structure
873076-11-0 structure
Product name:4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide
CAS No:873076-11-0
MF:C21H22N2O2S
MW:366.476583957672
CID:5510050

4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-N-[2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl]benzamide
    • 4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide
    • Inchi: 1S/C21H22N2O2S/c1-14-5-4-6-17(13-14)21-23-15(2)19(26-21)11-12-22-20(24)16-7-9-18(25-3)10-8-16/h4-10,13H,11-12H2,1-3H3,(H,22,24)
    • InChI Key: XKGLLEYTKWSLSJ-UHFFFAOYSA-N
    • SMILES: C(NCCC1SC(C2=CC=CC(C)=C2)=NC=1C)(=O)C1=CC=C(OC)C=C1

4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2011-0684-4mg
4-methoxy-N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide
873076-11-0 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F2011-0684-15mg
4-methoxy-N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide
873076-11-0 90%+
15mg
$89.0 2023-05-17
Life Chemicals
F2011-0684-30mg
4-methoxy-N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide
873076-11-0 90%+
30mg
$119.0 2023-05-17
Life Chemicals
F2011-0684-50mg
4-methoxy-N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide
873076-11-0 90%+
50mg
$160.0 2023-05-17
Life Chemicals
F2011-0684-2μmol
4-methoxy-N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide
873076-11-0 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F2011-0684-1mg
4-methoxy-N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide
873076-11-0 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F2011-0684-25mg
4-methoxy-N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide
873076-11-0 90%+
25mg
$109.0 2023-05-17
Life Chemicals
F2011-0684-20μmol
4-methoxy-N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide
873076-11-0 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F2011-0684-40mg
4-methoxy-N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide
873076-11-0 90%+
40mg
$140.0 2023-05-17
Life Chemicals
F2011-0684-75mg
4-methoxy-N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide
873076-11-0 90%+
75mg
$208.0 2023-05-17

Additional information on 4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide

4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide (CAS No. 873076-11-0): An Overview

4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide (CAS No. 873076-11-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the thiazole class of heterocyclic compounds and is characterized by its unique structural features and potential biological activities.

The molecular structure of 4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide includes a thiazole ring, a benzamide moiety, and several substituents that contribute to its pharmacological properties. The presence of the methoxy group on the benzene ring and the methyl-substituted phenyl group on the thiazole ring are particularly noteworthy, as they can influence the compound's solubility, stability, and interaction with biological targets.

Recent studies have explored the potential therapeutic applications of 4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide. One area of interest is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide has also been investigated for its antitumor properties. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide have also been studied to assess its suitability for therapeutic use. Initial findings indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. However, further research is needed to optimize its pharmacokinetic profile and to evaluate its safety and efficacy in clinical trials.

In terms of safety, preliminary toxicological studies have shown that 4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide exhibits low toxicity at therapeutic concentrations. However, as with any new compound, comprehensive safety assessments are essential before it can be considered for human use.

The synthesis of 4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide involves several steps, including the formation of the thiazole ring and the coupling reactions to introduce the benzamide moiety and substituents. Recent advancements in synthetic methods have improved the yield and purity of this compound, making it more accessible for research purposes.

In conclusion, 4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide (CAS No. 873076-11-0) is a promising compound with potential applications in anti-inflammatory and antitumor therapies. Ongoing research continues to elucidate its mechanisms of action and optimize its properties for clinical use. As new findings emerge, this compound may play a significant role in advancing treatments for various diseases.

Recommend Articles

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd